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Compound of Interest

Compound Name: Allyltributylphosphonium chloride

CAS No.: 1530-48-9

Cat. No.: B1585832

Get Quote

Executive Summary
Allyltributylphosphonium chloride (

, CAS: 1530-48-9) is a phosphonium-based ionic liquid (IL) derivative characterized by a
phosphonium cation with three butyl chains and one allyl group.[1] Unlike many room-
temperature ionic liquids (RTILs) that are liquid at 25°C, this compound is isolated as a white to
light yellow crystalline solid or powder at ambient conditions.

Its thermal profile is critical for applications in cellulose dissolution, fluoroelastomer curing, and

phase-transfer catalysis. Accurate determination of its melting point (

) is frequently complicated by its hygroscopic nature, where absorbed water acts as a
plasticizer, significantly depressing the observed phase transition temperature.
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Property Specification

CAS Number 1530-48-9

Molecular Formula

Molecular Weight 278.84 g/mol

Physical State (20°C) Solid / Crystalline Powder

Density ~0.96 g/cm³ (at 20°C)

Solubility
Soluble in water, methanol, ethanol, polar

organic solvents.[2]

Thermal Characterization Profile
The Melting Point ( )
While many tributyl-alkyl phosphonium salts are liquids at room temperature, the symmetry and

packing of the allyl derivative result in a solid phase.

Observed State: Solid at 25°C.

Melting Range: Pure samples typically exhibit a melting transition above ambient

temperature. While specific literature values vary due to purity levels, structural analogs

(e.g., tributylpropylphosphonium chloride) and commercial specifications indicate a melting

transition often occurring in the 40°C – 100°C range, distinct from high-melting salts like

allyltriphenylphosphonium chloride (

).

Glass Transition (

): Differential Scanning Calorimetry (DSC) may reveal a glass transition at significantly lower
temperatures (approx. -113°C reported in some databases), indicating the amorphous nature
of the supercooled liquid state.

Thermal Stability ( )
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Thermal stability is a defining advantage of phosphonium ILs over their ammonium

counterparts.[3]

Decomposition Onset (

): Typically >300°C (measured via TGA under

).

Mechanism: Degradation primarily occurs via Reverse Menschutkin reaction (dealkylation) or

-elimination, though the lack of

-hydrogens on the phosphonium core (excluding the butyl chains) enhances stability.

Experimental Protocols
Protocol: Accurate Melting Point Determination via DSC
Standard capillary melting point methods are often insufficient for ionic liquids due to their

tendency to supercool and absorb moisture. Differential Scanning Calorimetry (DSC) is the

gold standard.

Objective: Determine

and

with <0.5°C error.

Workflow Diagram:
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Thermal Cycle (Q2000 DSC)

Sample Preparation
(Glovebox: Ar/N2 atm)
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Cool to -150°C
(Rate: 10°C/min)
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(5 min)

Heat to 150°C
(Rate: 5-10°C/min)

Data Analysis
(Identify Endothermic Peak)

Extract Tm
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Figure 1: DSC Thermal Cycle for Ionic Liquid Characterization. The cooling step ensures a

defined thermal history, critical for observing glass transitions.

Step-by-Step Methodology:
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Pre-treatment: Dry the sample in a vacuum oven at 50°C for at least 48 hours. Critical: Water

content >500 ppm can depress

by 5-10°C.

Encapsulation: In a dry box (argon atmosphere), weigh 5-10 mg of sample into an aluminum

DSC pan and hermetically seal it.

Thermal Cycle:

Equilibrate: -150°C.

Ramp 1: Heat to 120°C at 10°C/min (to erase thermal history).

Cool: Cool to -150°C at 10°C/min.

Ramp 2: Heat to 150°C at 5°C/min (Data collection ramp).

Analysis: The melting point is defined as the onset of the endothermic peak during the

second heating ramp.

Synthesis & Purity Implications
The melting point is a direct proxy for purity. The synthesis involves the quaternization of

tributylphosphine.

Reaction Pathway:

Synthesis Workflow:

Tributylphosphine
+ Allyl Chloride

Quaternization
(Toluene/Acetonitrile, 50-70°C)

N2 atm Solvent Removal
(Rotary Evaporator)

Recrystallization /
Washing (Hexane/Ether)

Remove unreacted PBu3 Pure [P444allyl]Cl
(White Solid)

Click to download full resolution via product page

Figure 2: Synthesis and purification workflow. Removal of unreacted tributylphosphine is

essential as it is a liquid that will solvate the product, falsely lowering the melting point.
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Applications & Relevance
The solid state of

is temporary in many applications, as it is often used in solution or as a molten salt.

Cellulose Dissolution:

Allyl-functionalized ILs are potent solvents for cellulose. The mechanism involves the

chloride anion (

) breaking the intermolecular hydrogen bond network of cellulose, while the allyl group on
the cation interacts via

-systems or van der Waals forces to prevent re-aggregation.

Operational Note: The IL is typically melted (if

< 100°C) or dissolved in a co-solvent (e.g., DMSO) to facilitate biopolymer processing.

Fluoroelastomer Curing:

Used as a phase-transfer catalyst or cure accelerator. The thermal stability allows it to

survive the high-temperature curing cycles (often >170°C) without degrading, unlike many

ammonium salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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